N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

Specification

• CAS No.: 587000-63-3
• Molecular Formula: C16H14F2N4O2S
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C16H14F2N4O2S/c1-2-22-15(13-4-3-7-24-13)20-21-16(22)25-9-14(23)19-10-5-6-11(17)12(18)8-10/h3-8H,2,9H2,1H3,(H,19,23)
• Standard InChI Key: PRDOMLUPGLNLMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)F)F)C3=CC=CO3

Introduction

N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial and antifungal activities.

Key Structural Features:

• Molecular Formula: Not explicitly provided in the search results, but it is known to include a difluorophenyl moiety, a furan ring, and a triazole ring.

• Molecular Weight: Approximately 506.3 g/mol.

• Functional Groups: Includes difluorophenyl, furan, and triazole rings, along with a sulfanyl group.

Synthesis and Chemical Reactivity

The synthesis of N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide typically involves multiple steps, starting with the formation of the difluorophenyl intermediate. The introduction of the furan and triazole rings is achieved through nucleophilic substitutions, followed by a final cyclization step to form the triazole ring. This process often requires specific conditions, such as elevated temperatures and catalysts, to ensure optimal yield and purity.

Chemical Reactions:

• Nucleophilic Substitution: Key in introducing the furan and triazole rings.

• Cyclization Reactions: Essential for forming the triazole ring.

Biological Activities and Potential Applications

Preliminary studies suggest that N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide exhibits various biological activities, potentially acting as an anti-infective or anti-cancer agent. Its structural properties indicate interactions with specific enzymes or receptors in biological pathways, which could lead to the inhibition or activation of these targets.

Potential Applications:

• Anti-infective Agent: Due to its antimicrobial properties.

• Anti-cancer Agent: Potential interactions with cancer-related biological targets.

Future Research Directions:

• In-depth Pharmacological Studies: To elucidate its mechanisms of action.

• Structure Optimization: To enhance its therapeutic potential.

Data and Tables

Property	Description
Molecular Weight	Approximately 506.3 g/mol
Structural Features	Difluorophenyl, furan, triazole rings, and a sulfanyl group
Synthesis	Involves nucleophilic substitution and cyclization reactions
Potential Applications	Anti-infective, anti-cancer agent